![molecular formula C13H15N3O2S B249294 4-[4-(Benzyloxy)-1,2,5-thiadiazol-3-yl]morpholine](/img/structure/B249294.png)
4-[4-(Benzyloxy)-1,2,5-thiadiazol-3-yl]morpholine
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Overview
Description
4-[4-(Benzyloxy)-1,2,5-thiadiazol-3-yl]morpholine, also known as BTTM, is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. BTTM is a member of the thiadiazole family of compounds and has been shown to possess a range of biological activities, including anti-cancer, anti-inflammatory, and anti-microbial properties.
Mechanism of Action
The exact mechanism of action of 4-[4-(Benzyloxy)-1,2,5-thiadiazol-3-yl]morpholine is not fully understood. However, studies have shown that this compound exerts its anti-cancer activity by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. This compound also exhibits anti-inflammatory activity by inhibiting the activation of NF-κB, a transcription factor that plays a key role in the inflammatory response. The anti-microbial activity of this compound is thought to be due to its ability to disrupt the cell membrane of microorganisms.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. Studies have shown that this compound can inhibit the activity of enzymes such as matrix metalloproteinases and cyclooxygenase-2, which are involved in cancer progression and inflammation. This compound has also been shown to modulate the expression of genes involved in cell cycle regulation and apoptosis. In addition, this compound has been shown to have antioxidant activity, which may contribute to its anti-cancer and anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One of the advantages of 4-[4-(Benzyloxy)-1,2,5-thiadiazol-3-yl]morpholine is its broad range of biological activities, which makes it a promising candidate for the development of novel therapeutics. This compound is also relatively easy to synthesize and has been shown to exhibit low toxicity in animal studies. However, one limitation of this compound is its poor solubility in aqueous solutions, which may limit its use in some experimental settings.
Future Directions
There are several potential future directions for research on 4-[4-(Benzyloxy)-1,2,5-thiadiazol-3-yl]morpholine. One area of interest is the development of this compound derivatives with improved solubility and bioavailability. Another area of interest is the investigation of the molecular targets of this compound and the mechanisms underlying its biological activities. In addition, further studies are needed to evaluate the safety and efficacy of this compound in animal models and clinical trials.
Synthesis Methods
4-[4-(Benzyloxy)-1,2,5-thiadiazol-3-yl]morpholine can be synthesized using a variety of methods, including the reaction of 4-morpholinecarboxaldehyde with 4-(benzyloxy)thiosemicarbazide followed by cyclization with phosphorous oxychloride. Another method involves the reaction of 4-benzyloxy-1,2,5-thiadiazole-3-carboxylic acid hydrazide with formaldehyde and morpholine in the presence of acetic acid. Both methods result in the formation of this compound with high yields.
Scientific Research Applications
4-[4-(Benzyloxy)-1,2,5-thiadiazol-3-yl]morpholine has been extensively studied for its potential therapeutic applications. Studies have shown that this compound exhibits anti-cancer activity against a variety of cancer cell lines, including breast, prostate, and lung cancer cells. This compound has also been shown to possess anti-inflammatory activity by inhibiting the production of inflammatory cytokines. In addition, this compound has been shown to possess anti-microbial activity against a range of microorganisms, including bacteria and fungi.
properties
Molecular Formula |
C13H15N3O2S |
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Molecular Weight |
277.34 g/mol |
IUPAC Name |
4-(4-phenylmethoxy-1,2,5-thiadiazol-3-yl)morpholine |
InChI |
InChI=1S/C13H15N3O2S/c1-2-4-11(5-3-1)10-18-13-12(14-19-15-13)16-6-8-17-9-7-16/h1-5H,6-10H2 |
InChI Key |
ANCGOXWBXXNPNP-UHFFFAOYSA-N |
SMILES |
C1COCCN1C2=NSN=C2OCC3=CC=CC=C3 |
Canonical SMILES |
C1COCCN1C2=NSN=C2OCC3=CC=CC=C3 |
Origin of Product |
United States |
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